Cas no 150322-79-5 (3-(2-chlorophenyl)-1,1,1-trifluoropropan-2-one)

3-(2-chlorophenyl)-1,1,1-trifluoropropan-2-one Properties

Names and Identifiers

• 2-Propanone,3-(2-chlorophenyl)-1,1,1-trifluoro-
• 3-(2-chlorophenyl)-1,1,1-trifluoroacetone
• 3-(2-chlorophenyl)-1,1,1-trifluoropropan-2-one
• 2-Propanone,3-(2-chlorophenyl)-1,1,1-trifluoro
• 3-(2-CHLOROPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
• 150322-79-5
• 2-Propanone, 3-(2-chlorophenyl)-1,1,1-trifluoro-
• AKOS009158081
• SCHEMBL8676604
• FT-0730218
• EN300-315312
• MFCD00098426
• CS-0246022
• DTXSID90381810
• 1-(2-Chlorophenyl)-3,3,3-trifluoro-2-propanone
• 3-(2-chlorophenyl)-1,1,1-trifluoro-2-propanone
• DB-063853
• 3-(2-CHLOROPHENYL)-1,1,1-TRIFLUOROACETONE
• +Expand

• MDL： MFCD00098426
• InChIKey： HTVFTIRDIQLOTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6ClF3O/c10-7-4-2-1-3-6(7)5-8(14)9(11,12)13/h1-4H,5H2
• SMILES： ClC1C=CC=CC=1CC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 222.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.0059270g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.01390
• PSA: 17.07000
• Refractive Index: 1.469
• Boiling Point: 219.7°Cat760mmHg
• Flash Point: 86.7°C
• Density: 1.355